Cas no 515-46-8 (Ethyl benzenesulfonate)

• Product Name: Ethyl benzenesulfonate
• CAS No: 515-46-8
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• MDL: MFCD00025033
• CID: 37935
• PubChem ID: 87563245
• Update Time: 2025-04-18

Ethyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Ethyl benzenesulfonate
• Benzenesulfonic acid ethyl ester
• Ethyl benzenesulphonate
• 2-ACETAMIDO-5-FLUOROTOLUENE
• Ethyl phenylsulfonate
• NSC 3217
• ethyl benzene sulfonate
• AC8062
• SCHEMBL347302
• Ethyl benzenesulfonate, certified reference material, TraceCERT(R)
• 515-46-8
• Ethyl benzensulfonate
• B0032
• InChI=1/C8H10O3S/c1-2-11-12(9,10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• Benzenesulfonic acid, ethyl ester
• NSC-3217
• ethoxysulfonylbenzene
• DS-6022
• NS00032300
• FT-0622646
• EINECS 208-200-1
• BENZENESULFONIC ACID ETHYL ESTER [MI]
• UNII-09424QHU6Q
• MFCD00025033
• DTXSID7075428
• SY053068
• AKOS006230587
• Q27236452
• CCRIS 9155
• BENZENESULFONICACIDETHYLESTER
• 09424QHU6Q
• XDRMBCMMABGNMM-UHFFFAOYSA-
• NSC3217
• STL280533
• DB-051985
• DTXCID4041028

• MDL： MFCD00025033
• Inchi： 1S/C8H10O3S/c1-2-11-12(9,10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： XDRMBCMMABGNMM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCC

Computed Properties

• Exact Mass: 186.03500
• Monoisotopic Mass: 186.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: liquid
• Density: 1.2180(lit.)
• Boiling Point: 156°C/15mmHg(lit.)
• Flash Point: 125.5ºC
• Refractive Index: 1.5090-1.5110
• PSA: 51.75000
• LogP: 2.49260
• Solubility: dissolve in water
• Merck: 1070
• Sensitiveness: Sensitive to air and humidity

Ethyl benzenesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：DB6836550
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters